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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440 Get Quote

An In-depth Technical Guide to Cyclooctene Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of cyclooctene oxide, a versatile bicyclic

epoxide. It details its fundamental chemical and physical properties, provides an experimental

protocol for its synthesis, and explores its applications, particularly in the context of modern

drug development and bioorthogonal chemistry.

Core Properties and Data
Cyclooctene oxide, also known as 9-Oxabicyclo[6.1.0]nonane or epoxycyclooctane, is a key

substrate in organic synthesis.[1][2] Its strained eight-membered ring containing an epoxide

functional group makes it a valuable intermediate for accessing a variety of more complex

molecular architectures.

Quantitative Data Summary
The essential physicochemical properties of cyclooctene oxide are summarized in the table

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582440?utm_src=pdf-interest
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.scbt.com/p/cyclooctene-oxide-286-62-4
https://www.sigmaaldrich.com/TW/zh/product/aldrich/c110507
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₈H₁₄O [1][2][3][4]

Molecular Weight 126.20 g/mol [1][2]

CAS Number 286-62-4 [1][3][4]

Appearance
Colorless, wax-like solid or

crystals
[2][4][5]

Melting Point 53-56 °C [2][3][4][6]

Boiling Point 55 °C @ 5 mmHg [2][3][7][6]

69 °C @ 13 hPa (approx. 9.8

Torr)
[5][8]

Synonyms
9-Oxabicyclo[6.1.0]nonane,

Epoxycyclooctane
[1][2][8]

Experimental Protocols: Synthesis of Cyclooctene
Oxide
The epoxidation of cyclooctene is a common method for synthesizing cyclooctene oxide. One

effective and environmentally conscious method involves an enzyme-catalyzed reaction using

a lipase.

Protocol: Lipase-Catalyzed Epoxidation of cis-
Cyclooctene
This procedure details the synthesis of cis-1,2-epoxycyclooctane from cis-cyclooctene using

lipase and hydrogen peroxide.[5]

Materials & Equipment:

Substances:

cis-Cyclooctene (1.10 g, 10.0 mmol)
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Lipase (e.g., Chirazyme L2-cf, 0.5 g)

Ethyl acetate (50 mL)

Hydrogen peroxide (33%, total 5.1 mL)

Saturated sodium sulfite (Na₂SO₃) solution

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

100 mL round-bottom flask

250 mL Erlenmeyer flask

Magnetic stirrer and stir bar

Separating funnel

Rotary evaporator

Filtration apparatus

Procedure:

Reaction Setup: Dissolve 1.10 g of cis-cyclooctene in 50 mL of ethyl acetate in a 100 mL

round-bottom flask equipped with a magnetic stir bar. Add 0.5 g of lipase to the solution.[5]

Reagent Addition: While stirring, add a total of 5.1 mL of 33% hydrogen peroxide portion-

wise (e.g., 425 µL every 15 minutes over 3 hours).[5]

Reaction Time: Allow the mixture to stir for 24 hours at room temperature after the complete

addition of hydrogen peroxide.[5]

Work-up - Enzyme Removal: Filter the reaction solution to remove the lipase. The enzyme

can be stored in ethyl acetate for reuse.[5]
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Work-up - Peroxide Quenching: Transfer the filtrate to a 250 mL Erlenmeyer flask. Add

saturated sodium sulfite solution dropwise with stirring until a peroxide test strip indicates the

absence of peroxides.[5]

Work-up - Neutralization: Transfer the mixture to a separating funnel and wash with a

saturated sodium bicarbonate solution until gas evolution ceases. Separate the organic

phase.[5]

Drying and Solvent Removal: Dry the organic phase over anhydrous sodium sulfate. Filter off

the drying agent and remove the solvent (ethyl acetate) using a rotary evaporator.[5]

Purification: The resulting crude product is cyclooctene oxide, which should appear as a

colorless, wax-like solid. For higher purity, the product can be distilled under reduced

pressure.[5]
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1. Reaction Setup
- cis-Cyclooctene

- Lipase
- Ethyl Acetate

2. H₂O₂ Addition
(Portion-wise over 3h)

Start Reaction

3. Stirring
(24h at RT)

4. Filtration
(Remove Lipase)

Reaction Complete

5. Peroxide Quench
(Add Na₂SO₃)

Filtrate

6. Neutralization
(Wash with NaHCO₃)

7. Drying & Evaporation
(Na₂SO₄, Rotovap)

8. Final Product
(Cyclooctene Oxide)

Purified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.scbt.com/p/cyclooctene-oxide-286-62-4
https://www.sigmaaldrich.com/TW/zh/product/aldrich/c110507
https://www.chemsynthesis.com/base/chemical-structure-14774.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5222386.htm
https://www.oc-praktikum.de/nop/en/instructions/pdf/3035_en.pdf
https://www.chembk.com/en/chem/CYCLOOCTENE%20OXIDE
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5222386.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5222386.aspx
https://commonchemistry.cas.org/detail?cas_rn=286-62-4
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-molecular-weight-and-formula
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-molecular-weight-and-formula
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-molecular-weight-and-formula
https://www.benchchem.com/product/b1582440#cyclooctene-oxide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

